Tert-butyl (4,4,4-trifluoro-1-hydroxybutan-2-yl)carbamate
Overview
Description
“Tert-butyl (4,4,4-trifluoro-1-hydroxybutan-2-yl)carbamate” is a chemical compound with the CAS Number: 454170-50-4 . It has a molecular weight of 243.23 and its IUPAC name is tert-butyl 3,3,3-trifluoro-1-(hydroxymethyl)propylcarbamate . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16F3NO3/c1-8(2,3)16-7(15)13-6(5-14)4-9(10,11)12/h6,14H,4-5H2,1-3H3,(H,13,15) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Chemical Structure and Toxicity Studies
Studies on similar compounds, such as tert-butyl alcohol and butylated hydroxytoluene (BHT), show their involvement in toxicity and carcinogenicity research. For instance, tert-butyl alcohol has been evaluated for its effects on nephropathy in male Fischer 344 rats, indicating its potential role in studying kidney-related toxicities (Takahashi, Lindamood, & Maronpot, 1993). Similarly, BHT and its analogs have been examined for their ability to cause lung weight increases in mice, revealing the structural requirements for toxic potency (Mizutani, Ishida, Yamamoto, & Tajima, 1982).
Metabolic Studies
The metabolism of tert-butylhydroquinone (TBHQ), a compound related to tert-butyl carbamates, has been studied, focusing on the formation of potentially nephrotoxic sulfur-containing metabolites (Peters, Lau, Dulik, Murphy, van Ommen, van Bladeren, & Monks, 1996). These studies contribute to understanding the metabolic pathways and potential toxic effects of tert-butyl compounds, which can be relevant for the investigation of tert-butyl (4,4,4-trifluoro-1-hydroxybutan-2-yl)carbamate.
Antioxidant Effects and Cancer Research
Research on the effects of antioxidants like BHA on hepatic tumorigenesis provides insight into the potential cancer-protective roles of tert-butyl compounds. For example, synthetic antioxidants have been shown to inhibit hepatic tumorigenesis in rats, suggesting a possible mechanism involving the scavenging of reactive oxygen species (Rao, Lalwani, Watanabe, & Reddy, 1984).
Prodrug Evaluation
The evaluation of tert-butyl-based esters as progenitors for therapeutic agents, like methyldopa, highlights the utility of tert-butyl compounds in designing prodrugs with improved bioavailability and therapeutic effects (Saari, Halczenko, Cochran, Dobrinska, Vincek, Titus, Gaul, & Sweet, 1984).
Enzyme Induction and Detoxification
The induction of detoxifying enzymes by tert-butyl-4-hydroxyanisole and its implications for protection against carcinogenesis and toxicity further exemplify the research significance of tert-butyl compounds. Such studies elucidate the mechanisms by which these compounds may exert protective effects against chemical-induced toxicities and carcinogenesis (Benson, Hunkeler, & Talalay, 1980).
Properties
IUPAC Name |
tert-butyl N-(4,4,4-trifluoro-1-hydroxybutan-2-yl)carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16F3NO3/c1-8(2,3)16-7(15)13-6(5-14)4-9(10,11)12/h6,14H,4-5H2,1-3H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQODVUUZNPHLQT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC(F)(F)F)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
